Cas no 83969-07-7 (1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate)

1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate structure
83969-07-7 structure
Product name:1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate
CAS No:83969-07-7
MF:C22H25N2O4P
MW:396.4193
CID:888927
PubChem ID:102601464

1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

    • 1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate
    • dihydroxy(oxo)phosphanium,1,3,3-trimethyl-2-[2-(2-methyl-1H-indol-3-yl)ethenyl]indol-1-ium
    • EINECS 281-584-6
    • 83969-07-7
    • 1,3,3-Trimethyl-2-(2-(2-methyl-1H-indol-3-yl)vinyl)-3H-indolium dihydrogen phosphate
    • Inchi: InChI=1S/C22H22N2.H3O4P/c1-15-16(17-9-5-7-11-19(17)23-15)13-14-21-22(2,3)18-10-6-8-12-20(18)24(21)4;1-5(2,3)4/h5-14H,1-4H3;(H3,1,2,3,4)
    • InChI Key: POTNGOZAHASYEF-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=CC=CC=C2N1)C=CC3=[N+](C4=CC=CC=C4C3(C)C)C.OP(=O)(O)[O-]

Computed Properties

  • Exact Mass: 412.15519428g/mol
  • Monoisotopic Mass: 412.15519428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 594
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4Ų

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